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Compound Name: Drometrizole

Cat. No.: B141654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of drometrizole, a

benzotriazole-based ultraviolet (UV) light absorber, as a photostabilizer for a wide range of

plastics. Detailed protocols for evaluating its efficacy are also presented.

Introduction to Drometrizole
Drometrizole, chemically known as 2-(2H-benzotriazol-2-yl)-4-methylphenol, is a high-

performance UV absorber. It is widely incorporated into various polymer systems to prevent the

degradation caused by exposure to ultraviolet radiation.[1] Exposure to UV light can lead to

undesirable changes in plastics, including discoloration (yellowing), loss of gloss, cracking, and

a reduction in mechanical properties such as impact strength and tensile strength.[2]

Drometrizole is particularly effective at absorbing UV radiation in the 300-400 nm range, which

is most damaging to many polymers.[1]

Key Features:

Broad UV Absorption: Strong absorption of UV radiation in the critical 300-400 nm

wavelength range.[1]

High Photostability: Maintains its protective capabilities over long periods of light exposure.

[1]
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Energy Dissipation: Efficiently converts absorbed UV energy into harmless thermal energy,

preventing it from damaging the polymer matrix.

Wide Compatibility: Effective in a variety of polymers, including polycarbonates (PC),

polyvinyl chloride (PVC), polystyrene (PS), polyesters, and acrylics.

Mechanism of Action
Drometrizole belongs to the hydroxyphenyl benzotriazole class of UV absorbers. Its stabilizing

effect is based on a rapid and reversible intramolecular proton transfer process. Upon

absorbing a UV photon, the molecule undergoes a tautomeric shift to an excited state. It then

quickly relaxes back to its ground state, dissipating the absorbed energy as heat. This efficient

cycle can be repeated numerous times without significant degradation of the drometrizole
molecule itself, providing long-lasting protection to the host polymer.

Drometrizole Molecule

Ground State
(Phenolic Form) Excited State Keto-Tautomer

Intramolecular
Proton Transfer

Non-Radiative Decay Heat (Thermal Energy)UV Photon (hv) Absorption
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Mechanism of UV energy dissipation by drometrizole.

Applications and Recommended Use Levels
Drometrizole is effective in a wide array of plastic materials. The optimal concentration, or "use

level," typically ranges from 0.10% to 0.50% by weight, depending on the polymer, the

thickness of the final product, and the performance requirements of the application.
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Polymer Type Typical Use Level (% w/w) Key Benefits

Polycarbonate (PC) 0.15 - 0.30
Prevents yellowing, maintains

clarity and impact strength.

Polyvinyl Chloride (PVC) 0.20 - 0.50
Inhibits discoloration and

embrittlement.

Polystyrene (PS) 0.20 - 0.50
Reduces yellowing and

maintains surface gloss.

Polyesters (e.g., PET) 0.20 - 0.50
Improves color stability and

mechanical properties.

Acrylics (e.g., PMMA) 0.10 - 0.30
Preserves transparency and

prevents degradation.

Acrylonitrile Butadiene Styrene

(ABS)
0.30 - 0.50

Enhances color fastness and

impact retention.

Table 1: Recommended use levels of drometrizole in various plastics.

Quantitative Performance Data (Illustrative)
The following tables provide illustrative data on the performance of drometrizole in preventing

photodegradation. This data is representative of typical results obtained through accelerated

weathering tests.

4.1. Color Stability: Yellowness Index (YI)

The Yellowness Index (YI) is a critical measure of discoloration in plastics. A lower change in YI

(ΔYI) indicates better color stability.
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Polymer
(0.25%
Drometrizole)

Initial YI
YI after 500
hours

YI after 1000
hours

ΔYI (1000
hours)

Polycarbonate

(Control)
1.5 8.2 15.4 +13.9

Polycarbonate

(Stabilized)
1.6 2.5 4.1 +2.5

PVC (Control) 2.1 10.5 22.8 +20.7

PVC (Stabilized) 2.2 4.1 7.5 +5.3

Table 2: Illustrative change in Yellowness Index (YI) after accelerated weathering (QUV, ASTM

G154 cycle).

4.2. Mechanical Property Retention

UV degradation can severely impact the mechanical integrity of plastics. Drometrizole helps in

retaining these crucial properties.

Polymer (0.30%
Drometrizole)

Initial Tensile
Strength (MPa)

Tensile Strength
after 1000 hours
UV

% Retention

Polystyrene (Control) 45 25 56%

Polystyrene

(Stabilized)
44 40 91%

Polycarbonate

(Control)
60 38 63%

Polycarbonate

(Stabilized)
59 55 93%

Table 3: Illustrative retention of tensile strength after accelerated UV exposure.
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Experimental Protocols
Evaluating the effectiveness of drometrizole requires standardized testing procedures. The

following protocols outline the key steps for sample preparation, accelerated weathering, and

performance analysis.
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1. Sample Preparation

2. Accelerated Weathering

3. Performance Analysis

Polymer Resin +
Drometrizole (0-0.5% w/w)

Melt Compounding
(e.g., Twin-Screw Extruder)

Injection Molding or
Compression Molding of Plaques

Mount Samples in
QUV Weathering Chamber

Expose to ASTM G154/D4329 Cycles
(UV-A Lamps, Temp, Condensation)

Remove Samples at
Predetermined Intervals

(e.g., 0, 250, 500, 1000 hrs)

Colorimetric Analysis
(Yellowness Index - ASTM E313)

Evaluate Degradation

Mechanical Testing
(Tensile, Impact Strength)

Spectroscopic Analysis
(FTIR for Carbonyl Growth)
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Experimental workflow for evaluating drometrizole efficacy.
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5.1. Protocol: Sample Preparation

Material Compounding:

Dry the base polymer resin to the manufacturer's recommended moisture content.

Create a masterbatch or dry-blend the polymer with the desired concentration of

drometrizole powder (e.g., 0.1%, 0.25%, 0.5% w/w). Include a control sample with no

stabilizer.

Melt-compound the mixture using a twin-screw extruder to ensure homogeneous

dispersion of the additive.

Specimen Molding:

Produce standardized test plaques from the compounded material via injection molding or

compression molding.

Typical specimen dimensions for weathering are 75 mm x 150 mm. Ensure a consistent

thickness and a smooth, defect-free surface.

5.2. Protocol: Accelerated Weathering

This protocol is based on ASTM D4329, which utilizes fluorescent UV lamps.

Apparatus: A fluorescent UV and condensation weathering apparatus (e.g., QUV tester).

Lamp Type: Use UVA-340 lamps to simulate the critical short-wavelength UV portion of

sunlight.

Exposure Cycle: A common cycle for general plastics is 8 hours of UV exposure at 60°C

followed by 4 hours of condensation at 50°C.

Procedure:

Mount at least three replicate specimens for each formulation (control and stabilized) in

the sample holders.
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Program the weathering chamber to run the specified cycle.

Run the test for a predetermined duration (e.g., 1000, 2000 hours), removing samples at

regular intervals for analysis.

5.3. Protocol: Performance Analysis

5.3.1. Yellowness Index (ASTM E313)

Apparatus: A spectrophotometer or colorimeter.

Procedure:

Calibrate the instrument using a standard white reference tile.

Measure the color coordinates (CIE Tristimulus values X, Y, Z) of the unexposed (time 0)

and exposed samples.

Calculate the Yellowness Index (YI) using the formula specified in ASTM E313.

Report the change in Yellowness Index (ΔYI) relative to the unexposed sample.

5.3.2. Mechanical Properties (e.g., Tensile Strength - ASTM D638)

Apparatus: A universal testing machine (UTM) with appropriate grips and extensometer.

Procedure:

Condition the test specimens (both unexposed and exposed) at standard temperature and

humidity (23°C, 50% RH) for at least 40 hours.

Conduct tensile tests on at least five specimens per sample group.

Calculate the average tensile strength, modulus, and elongation at break.

Report the results as a percentage of the initial property retained after UV exposure.

5.3.3. Chemical Change (FTIR Spectroscopy)
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Apparatus: A Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total

Reflectance (ATR) accessory.

Procedure:

Acquire the FTIR spectrum of the surface of each unexposed and exposed sample.

Monitor the change in the carbonyl region (approx. 1700-1750 cm⁻¹). An increase in the

intensity of the carbonyl peak is an indicator of photo-oxidation.

The "Carbonyl Index" can be calculated by rationing the carbonyl peak absorbance to a

reference peak that does not change during degradation (e.g., a C-H stretching peak).

Logical Relationships in Photostabilization
The effectiveness of drometrizole is dependent on several factors. The following diagram

illustrates the key relationships between stabilizer concentration, UV exposure, and the

resulting polymer properties.

Drometrizole
Concentration

Rate of
Photodegradation

- (Reduces)

UV Exposure
(Time / Intensity)

+ (Increases)

Color Stability
(Low ΔYI)

- (Reduces)

Mechanical Property
Retention

- (Reduces)
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Factors influencing polymer stability with drometrizole.

Conclusion
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Drometrizole is a highly effective UV absorber for protecting a wide range of plastics from

photodegradation. By incorporating drometrizole at appropriate levels (typically 0.10-0.50%

w/w), manufacturers can significantly enhance the long-term durability, color stability, and

performance of plastic products intended for applications with UV exposure. The protocols

outlined in these notes provide a standardized framework for researchers and scientists to

quantify the photostabilizing efficacy of drometrizole in their specific polymer formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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